Structural Elucidation and Conformational Analysis of 2-(Hydroxymethyl)-3-methoxyphenol: A Multi-Modal Analytical Framework
Structural Elucidation and Conformational Analysis of 2-(Hydroxymethyl)-3-methoxyphenol: A Multi-Modal Analytical Framework
Executive Summary
In the development of complex active pharmaceutical ingredients (APIs), highly functionalized aromatic building blocks demand rigorous structural verification. 2-(Hydroxymethyl)-3-methoxyphenol (CAS: 59648-30-5) is a prime example of a sterically congested, 1,2,3-trisubstituted benzene derivative. The presence of three adjacent oxygen-containing functional groups—a phenolic hydroxyl, a hydroxymethyl, and a methoxy group—creates a highly specific intramolecular environment.
This technical guide establishes a self-validating analytical framework for the structural elucidation of this compound. By moving beyond simple data collection, we analyze the causality behind experimental design, demonstrating how orthogonal techniques (NMR, HRMS, and FTIR) must be calibrated to account for the molecule's unique conformational dynamics.
Molecular Architecture & Conformational Dynamics
The structural integrity and spectroscopic behavior of 2-(hydroxymethyl)-3-methoxyphenol are governed by the "ortho-effect." The spatial proximity of the C1–OH, C2–CH₂OH, and C3–OCH₃ groups induces a competitive, bifurcated intramolecular hydrogen-bonding network. Theoretical and experimental studies on ortho-substituted phenols demonstrate that these interactions significantly alter vibrational force constants and NMR chemical shifts[1].
In this specific architecture, the system forms a sequential hydrogen-bond network:
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Primary Interaction: The phenolic proton (C1–OH) acts as a strong hydrogen bond donor to the oxygen atom of the C2-hydroxymethyl group.
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Secondary Interaction: The hydroxymethyl proton (C2–OH) subsequently donates a hydrogen bond to the oxygen of the C3-methoxy group.
This conformational locking restricts the free rotation of the C2 and C3 substituents. Analytically, this manifests as pronounced deshielding of the involved protons in ¹H NMR and characteristic broadening of O–H stretching bands in vibrational spectroscopy[2].
Fig 1. Causality of intramolecular H-bonding networks and analytical manifestations.
Causality-Driven Experimental Workflows
To unambiguously confirm the 1,2,3-substitution pattern and characterize the hydrogen-bonding network, a multi-modal approach is required. Every protocol below is designed as a self-validating system, where the choice of parameters directly answers a specific structural question.
High-Resolution Mass Spectrometry (ESI-HRMS)
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Causality & Rationale: Phenolic compounds exhibit excellent ionization efficiency via deprotonation[3]. Electrospray Ionization (ESI) in negative ion mode is explicitly selected to generate the[M-H]⁻ species with minimal in-source fragmentation, ensuring a high-abundance molecular ion for exact mass determination.
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Step-by-Step Protocol:
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Dissolve 1.0 mg of the analyte in 1.0 mL of LC-MS grade Methanol to create a stock solution.
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Dilute the stock to a working concentration of 1 µg/mL using Methanol/Water (50:50, v/v).
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Inject 5 µL into a Q-TOF mass spectrometer equipped with an ESI source.
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Set capillary voltage to 2.5 kV (negative mode) and desolvation temperature to 350 °C.
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Acquire high-resolution data from m/z 50 to 500, utilizing Leucine Enkephalin as a lock-mass for mass accuracy (< 5 ppm error).
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Nuclear Magnetic Resonance (NMR) Spectroscopy
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Causality & Rationale: Dimethyl sulfoxide-d₆ (DMSO-d₆) is deliberately chosen over Chloroform-d (CDCl₃). DMSO-d₆ acts as a strong hydrogen-bond acceptor, effectively slowing down the chemical exchange of the hydroxyl protons. This allows the C1–OH and C2–OH protons to be observed as distinct, sharp signals rather than broad baseline humps. Furthermore, 2D Heteronuclear Multiple Bond Correlation (HMBC) is mandated to mathematically prove the 1,2,3-isomer configuration by mapping 3-bond carbon-proton scalar couplings.
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Step-by-Step Protocol:
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Dissolve 15 mg of the compound in 0.6 mL of anhydrous DMSO-d₆ (100% atom D, containing 0.03% v/v TMS).
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Transfer to a 5 mm precision NMR tube.
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Acquire ¹H NMR (400 MHz, 16 scans, relaxation delay 2.0 s) at 298 K.
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Acquire ¹³C NMR (100 MHz, 512 scans, relaxation delay 2.0 s) with composite pulse decoupling.
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Acquire 2D HMBC optimized for long-range couplings (J = 8 Hz).
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Fourier-Transform Infrared (FTIR) Spectroscopy
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Causality & Rationale: Attenuated Total Reflectance (ATR) FTIR is utilized on the neat solid. Avoiding KBr pellets or solution-phase IR prevents the disruption of the native solid-state hydrogen-bonding network, providing a true representation of the molecule's self-association.
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Step-by-Step Protocol:
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Ensure the diamond ATR crystal is clean and background-scanned.
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Place 2–3 mg of the solid sample directly onto the crystal.
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Apply consistent anvil pressure to ensure uniform optical contact.
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Acquire 32 co-added scans from 4000 to 400 cm⁻¹ at a resolution of 4 cm⁻¹.
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Fig 2. Multi-modal analytical workflow for orthogonal structural confirmation.
Data Interpretation & Structural Confirmation
The self-validating nature of this workflow culminates in the interpretation of the 2D NMR data. The HMBC correlations definitively rule out alternative regioisomers (such as 1,2,4- or 1,3,5-substitutions). Specifically, the hydroxymethyl protons (CH₂) will show strong ³J correlations to both the phenolic carbon (C1) and the methoxy-bearing carbon (C3), proving that the CH₂OH group is sandwiched precisely at the C2 position.
Table 1: Quantitative NMR Assignments & HMBC Correlations (DMSO-d₆)
| Position | ¹H Chemical Shift (ppm), Multiplicity, J (Hz) | ¹³C Chemical Shift (ppm) | Key HMBC Correlations (³J C-H) | Structural Significance |
| C1-OH | ~9.20 (s, 1H, exchangeable) | - | C1, C2, C6 | Confirms phenolic nature; locked by DMSO. |
| C1 | - | 156.2 | - | Oxygen-bound aromatic carbon. |
| C2 | - | 116.0 | - | Shielded due to ortho-oxygen substituents. |
| C3 | - | 158.5 | - | Oxygen-bound aromatic carbon. |
| C4 | ~6.55 (dd, J = 8.1, 1.2, 1H) | 103.5 | C2, C6 | Aromatic CH, ortho coupling to H5. |
| C5 | ~7.05 (t, J = 8.1, 1H) | 128.4 | C1, C3 | Aromatic CH, meta to both oxygens. |
| C6 | ~6.45 (dd, J = 8.1, 1.2, 1H) | 108.2 | C2, C4 | Aromatic CH, ortho coupling to H5. |
| C2-CH₂ | ~4.50 (d, J = 5.5, 2H) | 53.5 | C1, C2, C3 | Self-Validating: Proves C2 position. |
| C2-OH | ~4.70 (t, J = 5.5, 1H) | - | C2 | Aliphatic hydroxyl; locked by DMSO. |
| C3-OCH₃ | ~3.75 (s, 3H) | 55.8 | C3 | Confirms methoxy group location. |
Table 2: HRMS and FTIR Orthogonal Signatures
| Technique | Observed Value | Theoretical Value / Assignment | Analytical Conclusion |
| ESI-HRMS | m/z 153.0557 [M-H]⁻ | m/z 153.0552 (C₈H₉O₃⁻) | Exact mass confirms molecular formula (Δ < 3.5 ppm). |
| FTIR (ATR) | 3350 cm⁻¹ (Broad) | O–H stretching (H-bonded) | Confirms extensive intramolecular H-bonding network. |
| FTIR (ATR) | 2940, 2835 cm⁻¹ | C–H stretching (Aliphatic) | Confirms presence of CH₂ and OCH₃ groups. |
| FTIR (ATR) | 1595, 1475 cm⁻¹ | C=C stretching (Aromatic) | Confirms aromatic ring integrity. |
| FTIR (ATR) | 1255, 1080 cm⁻¹ | C–O stretching | Differentiates phenolic (1255) vs aliphatic/methoxy (1080) C–O bonds. |
References
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Takasuka, M., & Matsui, Y. (1979). Experimental observations and CNDO/2 calculations for hydroxy stretching frequency shifts, intensities, and hydrogen bond energies of intramolecular hydrogen bonds in ortho-substituted phenols. Journal of the Chemical Society, Perkin Transactions 2, (12), 1743-1750. URL:[Link]
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Dietrich, S. W., Jorgensen, E. C., Kollman, P. A., & Rothenberg, S. (1976). A theoretical study of intramolecular hydrogen bonding in ortho-substituted phenols and thiophenols. Journal of the American Chemical Society, 98(26), 8310-8318. URL:[Link]
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Rappoport, Z. (Ed.). (2003). The Chemistry of Phenols. John Wiley & Sons, Ltd. URL:[Link]
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